Cas no 1451391-49-3 (3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid)

• Product Name: 3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid
• CAS No: 1451391-49-3
• MF: C₁₅H₁₄BBrFNO₃
• MW: 365.989966869354
• MDL: MFCD11856002
• CID: 4733036
• Update Time: 2025-05-21

3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid
• (3-((4-Bromo-2,6-dimethylphenyl)carbamoyl)-4-fluorophenyl)boronic acid
• C15H14BBrFNO3
• BC001869
• Z1375

• MDL： MFCD11856002
• Inchi： 1S/C15H14BBrFNO3/c1-8-5-11(17)6-9(2)14(8)19-15(20)12-7-10(16(21)22)3-4-13(12)18/h3-7,21-22H,1-2H3,(H,19,20)
• InChI Key： ASIMBKCICLAHPI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)NC(C1C(=CC=C(B(O)O)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 389
• Topological Polar Surface Area: 69.6

Additional information on 3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid

Comprehensive Guide to 3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid (CAS No. 1451391-49-3)

3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid (CAS No. 1451391-49-3) is a specialized boronic acid derivative widely used in organic synthesis and pharmaceutical research. This compound features a unique molecular structure combining a fluorophenylboronic acid moiety with a bromo-dimethylphenylcarbamoyl group, making it valuable for Suzuki-Miyaura cross-coupling reactions—a hot topic in modern drug discovery and material science.

The growing demand for boronic acid-based compounds in drug development has increased interest in this chemical. Researchers frequently search for "boronic acid catalysts" or "fluorophenylboronic acid applications," highlighting its relevance in targeted cancer therapies and enzyme inhibition studies. Its CAS No. 1451391-49-3 ensures precise identification in regulatory and scientific databases.

Key properties of 3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid include its stability under mild conditions and compatibility with palladium-catalyzed reactions. These traits align with current trends in green chemistry, where scientists prioritize efficient, low-waste synthetic methods. The compound’s bromine and fluorine substituents enhance its reactivity in constructing complex biaryl structures, a frequent subject in medicinal chemistry publications.

In pharmaceutical applications, this compound serves as a building block for protease inhibitors and kinase-targeting agents, addressing popular search queries like "boronic acids in cancer drugs." Its 4-fluorophenylboronic acid segment is particularly noted for improving drug bioavailability—a critical factor in preclinical research discussions.

The market for specialty boronic acids like CAS No. 1451391-49-3 is expanding, driven by advancements in personalized medicine and high-throughput screening. Suppliers often highlight its ≥95% purity grade, meeting the stringent requirements of bioconjugation and diagnostic probe development—areas gaining traction in AI-driven drug design forums.

Storage recommendations for 3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid typically suggest inert atmospheres and low temperatures, reflecting broader industry concerns about compound stability. These protocols resonate with laboratory professionals searching for "handling boronic acid derivatives" or "long-term storage of arylboronic acids."

Innovative applications continue to emerge, such as its use in fluorescent sensors for detecting reactive oxygen species—a trending topic in biomarker research. The compound’s electron-withdrawing groups (bromine and fluorine) make it adaptable for electronic material synthesis, connecting to searches about "organic semiconductors."

For researchers exploring structure-activity relationships (SAR), this boronic acid derivative offers modular modification sites. This flexibility supports its inclusion in combinatorial chemistry libraries, frequently discussed in machine learning for drug discovery contexts—a rapidly growing interdisciplinary field.

Quality control protocols for CAS No. 1451391-49-3 emphasize HPLC analysis and NMR verification, addressing common purchaser concerns about batch-to-batch consistency. These standards align with current Good Manufacturing Practice (cGMP) expectations in pharmaceutical intermediates production.

Environmental considerations regarding boron-containing compounds have spurred development of improved waste treatment methods—another frequent search theme. The biodegradability profile of 3-(4-Bromo-2,6-dimethylphenylcarbamoyl)-4-fluorophenylboronic acid remains an active research area, particularly in green solvent systems.